(2R)-2-(2,4-dichlorophenoxy)propanoate

• Molecular Formula: C9H7Cl2O3-
• Molecular Weight: 234.05 g/mol
• IUPAC Name: (2R)-2-(2,4-dichlorophenoxy)propanoate
• InChI: InChI=1S/C9H8Cl2O3/c1-5(9(12)13)14-8-3-2-6(10)4-7(8)11/h2-5H,1H3,(H,12,13)/p-1/t5-/m1/s1
• InChI Key: MZHCENGPTKEIGP-RXMQYKEDSA-M
• SMILES: CC(C(=O)[O-])OC1=C(C=C(C=C1)Cl)Cl
• Isomeric SMILES: C[C@H](C(=O)[O-])OC1=C(C=C(C=C1)Cl)Cl

Description

(2R)-2-(2,4-Dichlorophenoxy)propanoate, also known as dichlorprop-P, is the dextrorotatory (R)-enantiomer of the phenoxypropionic acid herbicide dichlorprop. It is a synthetic auxin analog used to control broadleaf weeds in agricultural and non-crop settings . The compound targets the auxin signaling pathway in plants, inducing uncontrolled growth and eventual plant death. Its molecular formula is C₉H₈Cl₂O₃, and its structure features a chiral carbon at the C2 position, with the R-configuration critical for herbicidal activity . The racemic mixture (±)-dichlorprop (CAS 120-36-5) is less active, as the S-enantiomer exhibits negligible biological efficacy .

Comparison with Similar Compounds

2,4-Dichlorophenoxyacetic Acid (2,4-D)

2,4-D (CAS 94-75-7) is a phenoxyacetic acid herbicide with a similar mechanism of action but distinct structural and physicochemical properties:

Property	(2R)-Dichlorprop-P	2,4-D
Molecular Formula	C₉H₈Cl₂O₃	C₈H₆Cl₂O₃
Chirality	R-enantiomer (active)	Achiral
Water Solubility	350 mg/L (20°C)	890 mg/L (20°C)
Herbicidal Activity	Targets grasses and broadleaf weeds	Broadleaf-specific
Environmental Mobility	Moderate adsorption to soil organic matter	Higher mobility due to lower log Kow (2.8 vs. 3.1)

Key Findings :

• The propanoate backbone of dichlorprop-P enhances lipid solubility (log Kow = 3.1) compared to 2,4-D (log Kow = 2.8), improving foliar absorption but increasing soil adsorption .
• 2,4-D is less enantioselective in activity, whereas dichlorprop-P’s R-configuration is essential for binding to auxin receptors .

Mecoprop-P (MCPP-P)

Mecoprop-P ((R)-2-(4-chloro-2-methylphenoxy)propanoic acid) shares structural similarity but differs in substitution:

Property	Dichlorprop-P	Mecoprop-P
Substituents	2,4-dichlorophenoxy	4-chloro-2-methylphenoxy
CAS Number	120-36-5 (racemic)	16484-77-8 (R-enantiomer)
Selectivity	Effective against grasses	Targets dicotyledonous weeds
Degradation Half-Life	14–28 days (soil)	10–21 days (soil)

Research Insights :

• The 2,4-dichloro substitution in dichlorprop-P increases oxidative stability compared to mecoprop-P’s methyl group, prolonging soil residual activity .

Enantiomeric Comparisons

Racemic Dichlorprop (±) vs. (R)-Dichlorprop-P

The R-enantiomer exhibits 10–20× higher herbicidal activity than the racemic mixture. For example:

• EC₅₀ for Growth Inhibition :
  • (R)-Dichlorprop-P: 0.02 μM
  • (±)-Dichlorprop: 0.25 μM

Ester and Salt Derivatives

Dichlorprop-Methyl (Methyl Ester)

• CAS 57153-17-0 : Methyl ester of dichlorprop-P.
• Use : Pre-emergent herbicide with enhanced volatility for aquatic weed control .
• Hydrolysis : Rapidly converts to the active acid form in soil (t₁/₂ = 2–4 days) .

Potassium Salt (Dichlorprop-P-Potassium)

• CAS 113963-87-4 : Water-soluble formulation for foliar application.
• Advantage : Higher solubility (1.2 g/L vs. 0.35 g/L for free acid) improves rainfastness .

Data Tables

Table 1: Physicochemical Properties

Compound	Molecular Formula	CAS Number	log Kow	Water Solubility (mg/L)
(R)-Dichlorprop-P	C₉H₈Cl₂O₃	113963-87-4	3.1	350
2,4-D	C₈H₆Cl₂O₃	94-75-7	2.8	890
Dichlorprop-Methyl	C₁₀H₁₀Cl₂O₃	57153-17-0	3.8	12

Table 2: Herbicidal Activity

Compound	Target Weeds	Application Rate (g/ha)
(R)-Dichlorprop-P	Grasses, broadleaves	200–400
2,4-D	Broadleaves	500–1000
Mecoprop-P	Dicots	300–600